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Compound of Interest

Compound Name:
5-(chloromethyl)-1-methyl-1H-

pyrazole

Cat. No.: B1281641 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-(chloromethyl)-1-methyl-1H-
pyrazole and Its Hydrochloride Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-(chloromethyl)-1-
methyl-1H-pyrazole and its hydrochloride salt, compounds of interest in medicinal chemistry

and drug development.[1] Due to the limited availability of data for the free base, this document

heavily references information for the hydrochloride salt and other closely related pyrazole

derivatives. Professionals handling these materials must exercise caution and adhere to the

safety protocols outlined herein.

Hazard Identification and Classification
5-(Chloromethyl)-1-methyl-1H-pyrazole hydrochloride is classified as a hazardous

substance. The GHS classification indicates it is harmful if swallowed and causes severe skin

burns and eye damage.[2]

Table 1: GHS Hazard Classification for 5-(chloromethyl)-1-methyl-1H-pyrazole hydrochloride
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Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4
H302: Harmful if swallowed[2]

[3]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[2]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[2]

Source: AK Scientific, Inc. Safety Data Sheet[2]

Signal Word: Danger[2]

Hazard Pictograms:

GHS05: Corrosion

GHS07: Exclamation mark

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties
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Property
5-(chloromethyl)-1-methyl-1H-pyrazole
hydrochloride

CAS Number 1434128-56-9[2][4]

Molecular Formula C5H8Cl2N2

Molecular Weight 167.04 g/mol

Appearance Solid

Chemical Stability
Stable under recommended storage conditions.

[4]

Experimental Protocols: Safe Handling and
Personal Protection
Adherence to strict experimental protocols is paramount to ensure the safety of laboratory

personnel.

Engineering Controls
Ventilation: Work with this compound should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[4][5][6] Appropriate exhaust ventilation should be in

place where dusts may form.[4][6]

Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible

eyewash stations and safety showers.[2][7]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling 5-(chloromethyl)-1-methyl-1H-
pyrazole and its derivatives.

Table 3: Recommended Personal Protective Equipment
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Body Part Protection Standard

Eyes/Face

Safety glasses with side-

shields or tightly fitting safety

goggles.[4][5][8]

EN166 (EU) or NIOSH (US)

approved.[4][5][8]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use

and disposed of properly.[4][6]

[8] A complete suit protecting

against chemicals is

recommended.[6]

EU Directive 89/686/EEC and

standard EN 374.[4]

Respiratory

For nuisance exposures, a

P95 (US) or P1 (EU) particle

respirator. For higher-level

protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridges.[8]

NIOSH (US) or CEN (EU)

approved.[8]

Hygiene Practices
Avoid contact with skin, eyes, and clothing.[2][4]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[6][8]

Do not eat, drink, or smoke in laboratory areas.[5]

Contaminated clothing should be removed immediately and washed before reuse.[2][9]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Procedures
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Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][5][8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing.[2][9] Wash off with soap and plenty of

water.[4][8] Seek immediate medical attention.

[2]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes.[4][5][8] Remove

contact lenses if present and easy to do.

Continue rinsing.[2][5] Seek immediate medical

attention.[2][5]

Ingestion

Do NOT induce vomiting.[5] Rinse mouth with

water.[4][8] Never give anything by mouth to an

unconscious person.[4][8] Seek immediate

medical attention.[5]

Firefighting and Accidental Release Measures
Firefighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][6][8]

Specific Hazards: Thermal decomposition can release toxic and irritating gases and vapors,

including carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[5][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][8][10]

Accidental Release
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Personal Precautions: Use personal protective equipment.[4][8] Evacuate personnel to safe

areas.[6][8] Ensure adequate ventilation.[4][8] Avoid dust formation and breathing dust,

vapors, mist, or gas.[4][6][8]

Environmental Precautions: Prevent the product from entering drains or waterways.[8][9]

Containment and Cleanup: Sweep up and shovel the material.[8] Pick up and arrange

disposal without creating dust.[8] Place in suitable, closed containers for disposal.[6][8]

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place.[2][10] Keep the container tightly

closed.[2][5][10] Store locked up.[2][5]

Disposal: Dispose of this material and its container at a licensed hazardous-waste disposal

plant.[5][8] Disposal should be in accordance with all applicable federal, state, and local

regulations.

Toxicological Information
Detailed toxicological studies for 5-(chloromethyl)-1-methyl-1H-pyrazole are not readily

available. However, the GHS classification indicates that the hydrochloride salt is harmful if

swallowed.[2][3] Ingestion may cause severe swelling and damage to delicate tissues.[5] The

substance is corrosive and causes severe skin burns and eye damage.[2][5] It may also cause

respiratory irritation.[5][11][12]

Visualizing Safe Handling Workflow
The following diagram illustrates a logical workflow for the risk assessment and mitigation

process when working with 5-(chloromethyl)-1-methyl-1H-pyrazole.
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with 5-(chloromethyl)-1-methyl-1H-pyrazole
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Caption: Risk assessment and mitigation workflow for handling 5-(chloromethyl)-1-methyl-
1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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